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Compound of Interest

2-(tert-Butoxycarbonyloxyimino)-2-
Compound Name: o
phenylacetonitrile

Cat. No.: B108109

Safe Disposal of 2-(tert-
Butoxycarbonyloxyimino)-2-phenylacetonitrile
(Boc-ON)

For Immediate Reference: Do Not Dispose of Down the Drain or in General Waste.

This document provides essential procedural guidance for the safe and compliant disposal of
2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile, commonly known as Boc-ON (CAS

58632-95-4). Adherence to these protocols is critical for ensuring laboratory safety and
environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to handle 2-(tert-
Butoxycarbonyloxyimino)-2-phenylacetonitrile with appropriate personal protective
equipment (PPE) to mitigate risks of exposure. This compound is harmful if swallowed, in
contact with skin, or inhaled, and can cause serious skin and eye irritation. All handling should
occur in a well-ventilated area, preferably within a chemical fume hood.

Table 1: Required Personal Protective Equipment (PPE)
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Category

Requirement

Rationale

Eye Protection

Chemical safety goggles or
glasses meeting OSHA or

European standards.

To prevent eye irritation from

dust particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

potential irritation.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
dust is generated or exposure

limits are exceeded.

To avoid inhalation of dust
which may cause respiratory
tract irritation.

Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.

Hygiene

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.

To prevent accidental

ingestion.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 2-(tert-
Butoxycarbonyloxyimino)-2-phenylacetonitrile is through a licensed and reputable chemical
waste disposal company. This ensures that the waste is managed in accordance with all
applicable federal, state, and local environmental regulations.

Experimental Protocol for Waste Segregation and Collection:
e Solid Waste Collection:

o Carefully sweep up any solid 2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile
residue.

o Collect all solid waste, including the residual product and any contaminated consumables
(e.g., weighing paper, gloves, spatulas), in a dedicated, leak-proof, and clearly labeled
hazardous waste container.
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e Liquid Waste Collection:

o If 2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile is in a solution, collect it in a
sealed, appropriately labeled container that is compatible with the solvent used.

e Spill Management:

o Small Spills: Use appropriate tools to place the spilled material into a convenient waste
disposal container.

o Large Spills: Use a shovel to transfer the spilled material into a suitable waste disposal
container.

o Ensure proper PPE is worn during all cleanup activities.
o Container Labeling and Segregation:

o Labeling: The waste container must be clearly labeled with the full chemical name, "2-
(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile,” and any institutional tracking
numbers. Indicate that it is toxic chemical waste.

o Segregation: Do not mix this waste with other waste streams unless explicitly permitted by
your institution's waste management guidelines. It should be segregated from
incompatible materials, particularly strong oxidizing agents.

o Storage and Final Disposal:

o Store the sealed waste container in a cool, dry, and well-ventilated area designated for
chemical waste accumulation.

o Arrange for the pickup of the hazardous waste with your institution's Environmental Health
and Safety (EHS) office or their designated licensed chemical waste disposal contractor.

o The final disposal will likely involve incineration at a permitted facility to ensure the
complete destruction of the compound.

Under no circumstances should this chemical be disposed of in the general trash or poured
down the drain.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-(tert-
Butoxycarbonyloxyimino)-2-phenylacetonitrile.

Start: Boc-ON Waste Generated

Is the waste solid or in a liquid solution?

Collect in a designated, compatible solid waste container.| |Collect in a designated, compatible liquid waste container.

\ /

Label container with full chemical name and hazard information.

A4

IStore in a designated, cool, dry, and well-ventilated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for waste pickup.

End: Professional Disposal

Click to download full resolution via product page
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Caption: Decision workflow for 2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile waste
disposal.

 To cite this document: BenchChem. [2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile
proper disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108109#2-tert-butoxycarbonyloxyimino-2-
phenylacetonitrile-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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